Cas no 1704941-08-1 ((3S)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid
• CAS No: 1704941-08-1
• Molecular Formula: C₁₃H₂₅NO₄
• Molecular Weight: 259.341904401779
• CID: 5881011
• PubChem ID: 40427971

(3S)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-ethylhexanoic acid
• 1704941-08-1
• EN300-1287850

• InChIKey： XECWTCWVMZJZRC-JTQLQIEISA-N
• Inchi： 1S/C13H25NO4/c1-6-9(7-2)10(8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m0/s1
• SMILES： O(C(N[C@@H](CC(=O)O)C(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 259.17835828g/mol
• Heavy Atom Count: 18
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids